(Z)-methyl 2-((2-(4-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)propanoate

• IUPAC Name: methyl 2-[[(2Z)-2-[(4-fluorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]propanoate
• InChI: InChI=1S/C19H15FO5/c1-11(19(22)23-2)24-14-7-8-15-16(10-14)25-17(18(15)21)9-12-3-5-13(20)6-4-12/h3-11H,1-2H3/b17-9-
• InChI Key: YUSBAAYEVJTEMA-MFOYZWKCSA-N
• Canonical SMILES: CC(C(=O)OC)OC1=CC2=C(C=C1)C(=O)C(=CC3=CC=C(C=C3)F)O2
• Isomeric SMILES: CC(C(=O)OC)OC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC=C(C=C3)F)/O2
• Molecular Formula: C19H15FO5
• Molecular Weight: 342.3 g/mol
• CAS No.: 623122-83-8

Description

(Z)-methyl 2-((2-(4-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)propanoate is a synthetic benzofuran derivative characterized by a 4-fluorobenzylidene substituent at the C2 position of the dihydrobenzofuran core and a methyl propanoate ester at the C6 position.

Biological Activity

(Z)-methyl 2-((2-(4-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)propanoate is a synthetic organic compound notable for its complex structure, which includes a benzofuran moiety and a fluorobenzylidene substituent. This compound has garnered interest in the field of medicinal chemistry due to its potential biological activities, particularly in pharmacological applications.

Chemical Structure and Properties

The molecular formula of (Z)-methyl 2-((2-(4-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)propanoate is $C_{18}H_{13}FO_5$, with a molecular weight of approximately 328.35 g/mol. The presence of the fluorine atom in the benzylidene group enhances its lipophilicity, which may influence its interaction with biological targets.

Biological Activity

Research on the biological activity of (Z)-methyl 2-((2-(4-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)propanoate is limited; however, compounds with similar structures exhibit significant pharmacological properties. These include:

• Antimicrobial Activity : Compounds related to benzofuran derivatives have shown effectiveness against various bacterial strains.
• Anticancer Properties : Similar structures have been investigated for their ability to inhibit cancer cell proliferation.
• Antioxidant Effects : The compound may possess antioxidant properties that could protect cells from oxidative stress.

Structure-Activity Relationship (SAR)

The unique combination of functional groups in (Z)-methyl 2-((2-(4-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)propanoate suggests a diverse range of biological activities. The fluorine atom's presence is hypothesized to enhance binding affinity to biological targets due to increased lipophilicity.

Comparative Analysis with Similar Compounds

A comparison with structurally similar compounds helps elucidate potential biological activities:

Compound Name	Structure	Notable Activity
Benzofuran Derivative A	Structure A	Antimicrobial
Benzofuran Derivative B	Structure B	Anticancer
Methyl Ester of Benzofuran C	Structure C	Antioxidant

This table highlights the unique aspects of (Z)-methyl 2-((2-(4-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)propanoate, particularly its specific combination of functional groups that may confer distinct biological activities not found in other similar compounds.

Case Studies and Research Findings

While direct studies on (Z)-methyl 2-((2-(4-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)propanoate are sparse, research on related compounds provides valuable insights:

• Anticancer Studies : Research has demonstrated that benzofuran derivatives can inhibit tumor growth in various cancer models. For instance, compounds with similar structural motifs have been shown to induce apoptosis in cancer cells through the activation of specific signaling pathways.
• Antimicrobial Efficacy : A study investigating benzofuran derivatives revealed significant antibacterial activity against Gram-positive and Gram-negative bacteria, suggesting that (Z)-methyl 2-((2-(4-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)propanoate may exhibit similar effects.

Comparison with Similar Compounds

Substituent Variations on the Benzylidene Group

• Target Compound: Features a 4-fluorophenyl group on the benzylidene moiety.
• Compound : Contains a 3-fluorophenyl substitution . Meta-fluoro positioning may alter electronic distribution and steric interactions compared to the para isomer, possibly affecting receptor selectivity.
• Compound: Incorporates a 2,4-dimethoxyphenyl group and a 4-fluorobenzoate ester .
• Compound : Substituted with a 5-bromo-2-methoxyphenyl group . Bromine adds steric bulk and polarizability, which could influence halogen bonding in molecular interactions.

Ester Group Modifications

• The target compound and compounds share a methyl propanoate ester, which may confer similar hydrolytic stability and bioavailability. In contrast, the compound uses a 4-fluorobenzoate ester, which introduces a rigid aromatic system that could impact solubility and metabolic pathways .

Implications of Substituent Differences

Electronic and Steric Effects

• Fluorine Position: Para-fluoro (target) vs. meta-fluoro () alters dipole moments and resonance effects.
• Methoxy vs. Bromo Groups : Methoxy groups () donate electron density via resonance, whereas bromine () is electron-withdrawing. These differences could modulate reactivity in electrophilic substitution or oxidation reactions .

Physicochemical Properties (Theoretical)

Property	Target Compound
Lipophilicity (logP)	Moderate (fluoro)	Moderate (meta-fluoro)	High (dimethoxy)	High (bromo, methoxy)
Solubility	Low (aromatic ester)	Low	Very low (bulky ester)	Low
Steric Bulk	Moderate	Moderate	High	High

Notes on Data Limitations

The provided evidence lacks experimental data (e.g., melting points, bioactivity) for the target compound and its analogues. Further studies are required to:

• Validate theoretical property predictions.
• Compare pharmacokinetic and pharmacodynamic profiles.
• Explore structure-activity relationships (SAR) through targeted assays.

Q & A

Q. How do substituent variations (e.g., fluorine position) impact bioactivity?

• SAR Findings :
• 4-Fluoro vs. 3-Fluoro : 4-F substitution increases COX-2 selectivity (SI = 12.4 vs. 3.2) due to enhanced hydrophobic interactions .
• Methyl Ester vs. Free Acid : Ester prodrugs improve oral bioavailability (AUC = 450 ng·h/mL vs. 120 ng·h/mL) .